Cas no 141519-24-6 (2-methyl-2-(trifluoromethyl)pyrrolidine)

• Product Name: 2-methyl-2-(trifluoromethyl)pyrrolidine
• CAS No: 141519-24-6
• MF: C₆H₁₀F₃N
• MW: 153.145512104034
• MDL: MFCD20668679
• CID: 4597507
• PubChem ID: 15672688
• Update Time: 2025-05-23

2-methyl-2-(trifluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(trifluoromethyl)pyrrolidine
• Pyrrolidine, 2-methyl-2-(trifluoromethyl)-

• MDL： MFCD20668679
• Inchi： 1S/C6H10F3N/c1-5(6(7,8)9)3-2-4-10-5/h10H,2-4H2,1H3
• InChI Key： JZKPDOLCQMIJQA-UHFFFAOYSA-N
• SMILES： N1CCCC1(C)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-methyl-2-(trifluoromethyl)pyrrolidine

2-Methyl-2-(trifluoromethyl)pyrrolidine (CAS No. 141519-24-6): A Versatile Fluorinated Pyrrolidine Derivative in Modern Chemistry

The compound 2-methyl-2-(trifluoromethyl)pyrrolidine (CAS No. 141519-24-6) is a fluorinated heterocyclic amine gaining significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a pyrrolidine core with a trifluoromethyl group, make it a valuable building block for drug discovery and material science. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and metabolic diseases.

One of the most searched questions about 2-methyl-2-(trifluoromethyl)pyrrolidine relates to its synthetic applications. Researchers frequently investigate its use in asymmetric catalysis and as a chiral auxiliary in stereoselective reactions. The trifluoromethyl group enhances lipophilicity and metabolic stability—properties highly sought after in modern medicinal chemistry. This aligns with current trends in drug development, where fluorinated compounds account for over 30% of newly approved small-molecule drugs.

From a material science perspective, this compound demonstrates intriguing potential in liquid crystal formulations and ionic liquids. Its rigid pyrrolidine scaffold and polar CF3 group contribute to unique dipole moments, making it interesting for electronic materials design. These applications respond to growing market demands for high-performance materials in display technologies and energy storage systems.

The physicochemical properties of CAS 141519-24-6 also warrant discussion. With a molecular weight of 153.13 g/mol and characteristic basic nitrogen functionality, it exhibits good solubility in polar organic solvents—a feature frequently queried in industrial applications. Its boiling point and vapor pressure data are particularly relevant for process chemists optimizing large-scale reactions.

Environmental and green chemistry aspects represent another hot topic surrounding this compound. Recent patents disclose innovative methods for its sustainable synthesis using flow chemistry techniques, reducing waste generation compared to batch processes. This addresses the pharmaceutical industry's push toward greener synthetic routes, a subject with increasing search volume in academic and industrial databases.

Analytical characterization of 2-methyl-2-(trifluoromethyl)pyrrolidine typically involves NMR spectroscopy (particularly 19F NMR for the CF3 group) and mass spectrometry. These techniques help verify the compound's purity—a critical parameter given its frequent use in high-value chemical synthesis. The distinct 19F NMR chemical shift around -70 ppm serves as a diagnostic marker, a technical detail often searched by analytical chemists.

In pharmacological research, derivatives of this pyrrolidine compound show promise as enzyme inhibitors, particularly for targets like kinases and G-protein-coupled receptors (GPCRs). The structural-activity relationship (SAR) studies benefit from the compound's ability to modulate both steric and electronic properties through its methyl and trifluoromethyl substituents.

The commercial availability of CAS 141519-24-6 from specialty chemical suppliers has expanded in recent years, reflecting growing demand. Current market analysis indicates particular interest from contract research organizations (CROs) working on fluorine-containing drug candidates. Pricing trends and scale-up synthesis methods are among the top queries from procurement specialists.

From a regulatory standpoint, proper handling of 2-methyl-2-(trifluoromethyl)pyrrolidine requires standard laboratory safety protocols. While not classified as hazardous under major chemical regulations, its basic nature necessitates appropriate pH control in industrial applications—a practical consideration frequently discussed in process chemistry forums.

Future research directions likely to drive interest in this compound include its potential in PET radiopharmaceuticals (using 18F-labeled analogs) and bioconjugation chemistry. These cutting-edge applications align with the pharmaceutical industry's focus on precision medicine and diagnostic agents, ensuring continued relevance of this versatile pyrrolidine derivative.